N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide
• InChI: InChI=1S/C14H12ClF2NO2S/c1-8-5-10(16)6-9(2)14(8)21(19,20)18-11-3-4-13(17)12(15)7-11/h3-7,18H,1-2H3
• InChI Key: UAAVEAIJYMCTAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1S(=O)(=O)NC2=CC(=C(C=C2)F)Cl)C)F
• Molecular Formula: C14H12ClF2NO2S
• Molecular Weight: 331.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamide, commonly known as CFTR corrector, is a chemical compound that has been extensively studied for its potential therapeutic applications in the treatment of cystic fibrosis (CF).

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR corrector works by binding to the defective N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR protein and stabilizing its structure, allowing it to function properly. This results in improved ion transport across cell membranes, which helps to alleviate the symptoms of cystic fibrosis.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR corrector has been shown to improve the function of the N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR protein in cell culture and animal models of cystic fibrosis. This has led to improved lung function, reduced airway inflammation, and improved survival in animal models.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR corrector has several advantages for lab experiments, including its high potency and selectivity for the N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR protein. However, its limited solubility in aqueous solutions can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR corrector, including the development of more potent and selective compounds, the optimization of dosing regimens, and the evaluation of its safety and efficacy in clinical trials. Additionally, the use of N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR corrector in combination with other therapies, such as N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR potentiators and anti-inflammatory agents, may provide additional benefits for individuals with cystic fibrosis.
In conclusion, N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR corrector is a promising compound that has the potential to improve the lives of individuals with cystic fibrosis. Its mechanism of action, biochemical and physiological effects, and future directions for research make it an important area of study for scientists and clinicians alike.

Synthesis Methods

The synthesis of N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR corrector involves a multi-step process that includes the reaction of 3-chloro-4-fluoroaniline with 4-fluoro-2,6-dimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with N,N-dimethylformamide dimethyl acetal to yield the final product, N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR corrector.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR corrector has been extensively studied for its therapeutic potential in the treatment of cystic fibrosis, a genetic disorder that affects the respiratory, digestive, and reproductive systems. N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR corrector works by correcting the function of the cystic fibrosis transmembrane conductance regulator (N-(3-chloro-4-fluorophenyl)-4-fluoro-2,6-dimethylbenzenesulfonamideTR) protein, which is defective in individuals with cystic fibrosis.